Cas no 1249034-21-6 (1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine)

1-(1-Ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine is a heterocyclic compound featuring both pyrazole and triazole functional groups, which contribute to its potential as a versatile intermediate in medicinal and agrochemical synthesis. The presence of the 1,2,4-triazole-3-amine moiety enhances its binding affinity in biological systems, making it valuable for developing enzyme inhibitors or receptor modulators. Its structural rigidity and nitrogen-rich framework improve stability and solubility in various solvents, facilitating further derivatization. The ethyl substitution on the pyrazole ring may influence pharmacokinetic properties, such as metabolic resistance. This compound is particularly useful in exploratory research for pharmaceuticals or crop protection agents due to its balanced reactivity and functional group compatibility.
1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine structure
1249034-21-6 structure
Product Name:1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine
CAS No:1249034-21-6
MF:C8H12N6
MW:192.221079826355
CID:5701273
PubChem ID:62126352
Update Time:2025-10-28

1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • AKOS011406466
    • CS-0284903
    • 1249034-21-6
    • EN300-1108909
    • 1-((1-Ethyl-1h-pyrazol-4-yl)methyl)-1h-1,2,4-triazol-3-amine
    • 1-[(1-ETHYL-1H-PYRAZOL-4-YL)METHYL]-1H-1,2,4-TRIAZOL-3-AMINE
    • 1H-1,2,4-Triazol-3-amine, 1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-
    • 1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine
    • Inchi: 1S/C8H12N6/c1-2-13-4-7(3-11-13)5-14-6-10-8(9)12-14/h3-4,6H,2,5H2,1H3,(H2,9,12)
    • InChI Key: NXKJGRNYTGXLQS-UHFFFAOYSA-N
    • SMILES: N1(CC)C=C(C=N1)CN1C=NC(N)=N1

Computed Properties

  • Exact Mass: 192.11234441g/mol
  • Monoisotopic Mass: 192.11234441g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Boiling Point: 444.4±47.0 °C(Predicted)
  • pka: 4.22±0.12(Predicted)

1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine Pricemore >>

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1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine Related Literature

Additional information on 1-(1-ethyl-1H-pyrazol-4-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to Compound CAS No. 1249034-21-6: 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine

The compound with CAS No. 1249034-21-6, known as 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazole ring and a triazole ring, both of which are heterocyclic aromatic systems. The presence of these rings, along with the ethyl group and amine functionality, contributes to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine in drug discovery and development. The pyrazole ring is known for its ability to act as a hydrogen bond donor or acceptor, which enhances its bioavailability and interaction with biological targets. Similarly, the triazole ring is a well-known motif in medicinal chemistry due to its stability and ability to form strong hydrogen bonds. These properties make this compound a promising candidate for various therapeutic applications.

One of the most recent advancements in the study of this compound involves its potential use as an antimicrobial agent. Researchers have found that 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl-1H-1,2,4-Triazol-3-Amine exhibits significant activity against a range of bacterial and fungal pathogens. This is attributed to its ability to disrupt cellular membranes and inhibit key enzymatic pathways essential for microbial survival. Furthermore, the compound has shown low toxicity towards mammalian cells, making it a safer alternative to conventional antibiotics.

In addition to its antimicrobial properties, this compound has also been explored for its anticancer potential. Studies have demonstrated that 1-(1-Ethyl-1H-Pyrazol-4-Yl)Methyl

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